Cas no 1883425-90-8 (3-(2-methylpropyl)-2H-indazole-5-carboxylic acid)

• Product Name: 3-(2-methylpropyl)-2H-indazole-5-carboxylic acid
• CAS No: 1883425-90-8
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 5790792
• PubChem ID: 105472301
• Update Time: 2025-10-21

3-(2-methylpropyl)-2H-indazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Isobutyl-1H-indazole-5-carboxylic acid
• 3-(2-methylpropyl)-1H-indazole-5-carboxylic acid
• EN300-7352397
• CC(C)CC1=NNC2=C1C=C(C=C2)C(O)=O
• Z2733083111
• SCHEMBL17514161
• 3-(2-methylpropyl)-2H-indazole-5-carboxylic acid
• 1883425-90-8
• 1H-Indazole-5-carboxylic acid, 3-(2-methylpropyl)-

• Inchi： 1S/C12H14N2O2/c1-7(2)5-11-9-6-8(12(15)16)3-4-10(9)13-14-11/h3-4,6-7H,5H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key： SOIMDMPMUKPBOC-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2C(C=1)=C(CC(C)C)NN=2)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 438.4±25.0 °C(Predicted)
• pka: 4.10±0.30(Predicted)

Additional information on 3-(2-methylpropyl)-2H-indazole-5-carboxylic acid

Exploring 3-(2-methylpropyl)-2H-indazole-5-carboxylic acid (CAS No. 1883425-90-8): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, 3-(2-methylpropyl)-2H-indazole-5-carboxylic acid (CAS No. 1883425-90-8) has emerged as a compound of significant interest. This indazole derivative, characterized by its unique structural framework, is increasingly studied for its potential applications in drug discovery and material science. The compound's carboxylic acid moiety and 2-methylpropyl substituent contribute to its versatility, making it a valuable intermediate in synthetic chemistry.

The growing demand for novel heterocyclic compounds in medicinal chemistry has placed 3-(2-methylpropyl)-2H-indazole-5-carboxylic acid under the spotlight. Researchers are particularly intrigued by its potential role in modulating biological pathways, given the pharmacological relevance of indazole scaffolds. Recent studies have explored its utility in designing small-molecule inhibitors, with a focus on targets like kinases and GPCRs, which are hot topics in oncology and neurology research.

From a synthetic perspective, the compound's CAS No. 1883425-90-8 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories often prioritize its use in structure-activity relationship (SAR) studies, where subtle modifications to the 2H-indazole core can yield derivatives with enhanced bioactivity. This aligns with the broader trend of fragment-based drug design, a strategy frequently discussed in AI-driven drug discovery forums.

Environmental and green chemistry considerations also play a role in discussions about 3-(2-methylpropyl)-2H-indazole-5-carboxylic acid. As the pharmaceutical industry shifts toward sustainable practices, researchers are investigating eco-friendly synthetic routes for such intermediates. This resonates with frequent search queries like "biodegradable drug intermediates" and "solvent-free indazole synthesis," reflecting public interest in sustainable science.

The compound's physicochemical properties—including its solubility profile and stability—are frequently analyzed in preformulation studies. These characteristics are crucial for addressing common formulation challenges, a topic that dominates many pharmaceutical development discussions. Its carboxylic acid group offers opportunities for salt formation, a strategy often employed to improve drug-like properties, which answers frequent industry questions about "API solubility enhancement."

Analytical chemists have developed robust HPLC methods for quantifying 3-(2-methylpropyl)-2H-indazole-5-carboxylic acid purity, responding to the need for reliable quality control in API manufacturing. This aspect connects with trending searches about "impurity profiling" and "ICH guidelines for impurities," highlighting the compound's relevance in regulatory-compliant research.

In material science applications, the indazole derivative has shown promise as a building block for functional materials. Its conjugated system and hydrogen-bonding capacity make it interesting for designing organic semiconductors—a rapidly growing field that intersects with searches for "next-generation electronic materials."

The patent landscape surrounding CAS 1883425-90-8 reveals its inclusion in several intellectual property filings, particularly in medicinal chemistry claims. This legal dimension addresses common queries about "composition of matter patents" and reflects the compound's commercial potential in the competitive pharmaceutical market.

As research continues, 3-(2-methylpropyl)-2H-indazole-5-carboxylic acid maintains its position as a compound bridging multiple disciplines—from synthetic organic chemistry to advanced drug development. Its multifaceted applications ensure it remains a subject of both academic interest and industrial relevance, perfectly aligning with contemporary scientific inquiries and technological advancements.